Cas no 2172111-68-9 (5-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine)

• Product Name: 5-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine
• CAS No: 2172111-68-9
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 6022037
• PubChem ID: 165545556
• Update Time: 2025-10-29

5-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine
• [5-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-2-yl]methanamine
• 2172111-68-9
• EN300-1476697

• Inchi： 1S/C13H24N4/c1-13(2,3)17-9-11(8-16-17)10-4-5-12(6-14)15-7-10/h8-10,12,15H,4-7,14H2,1-3H3
• InChI Key： AWFJZYPERWUJHL-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NN(C=2)C(C)(C)C)CCC1CN

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine

5-(1-Tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine: A Comprehensive Overview

5-(1-Tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine, with the CAS number 2172111-68-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a pyrazole moiety, both of which are known for their potential bioactivity. The molecule's design suggests a possible role in drug development, particularly in the modulation of various biological pathways.

The core structure of this compound consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom. Attached to this piperidine ring is a pyrazole group, which is a five-membered aromatic ring containing two adjacent nitrogen atoms. The pyrazole moiety is further substituted with a tert-butyl group at the 4-position, adding bulk and potentially enhancing the compound's stability or bioavailability. This combination of structural elements makes 5-(1-Tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine a promising candidate for exploring novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in drug discovery. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their binding affinity to various biological targets. The incorporation of a piperidine ring further enhances the compound's flexibility and potential for interacting with target proteins. This dual functionality makes 5-(1-Tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine an intriguing molecule for investigating its pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of appropriately substituted intermediates. The synthesis typically begins with the preparation of the pyrazole ring, followed by its substitution with the tert-butyl group. The piperidine ring is then introduced via nucleophilic substitution or other suitable reactions. The final step involves attaching the methanamine group to complete the structure. This synthetic pathway underscores the molecule's complexity and highlights the need for precise control during its preparation.

The pharmacological evaluation of 5-(1-Tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine has revealed interesting biological activities. Initial assays suggest that this compound may exhibit modulatory effects on key enzymes or receptors involved in various physiological processes. For instance, studies have indicated potential activity against certain kinases, which are critical targets in oncology and inflammation research. Additionally, preliminary data suggest that this compound may possess anti-inflammatory or antioxidant properties, making it a valuable lead for developing new therapeutic agents.

The structural versatility of this compound also opens up possibilities for further modification and optimization. By altering substituents on either the pyrazole or piperidine rings, chemists can explore a wide range of analogs with varying bioactivities. Such modifications could enhance selectivity, improve pharmacokinetic profiles, or increase potency against specific targets. This adaptability positions 5-(1-Tert-butyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine) as a cornerstone for future research in drug discovery.

In conclusion, 5-(1-Tert-butyl-1H-pyrazol-4-y)piperidin-2-ylmethanamine) represents an exciting advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, makes it a compelling candidate for further exploration in drug development. As research continues to uncover its full potential, this compound stands at the forefront of efforts to design innovative therapeutic agents that address unmet medical needs.